(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxamide hydrochloride

• IUPAC Name: (1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxamide;hydrochloride
• InChI: InChI=1S/C6H10N2O.ClH/c7-6(9)5-2-3-1-4(3)8-5;/h3-5,8H,1-2H2,(H2,7,9);1H/t3-,4-,5+;/m1./s1
• InChI Key: JFUDIEFZSNQJBS-ZDQHTEEMSA-N
• Canonical SMILES: C1C2C1NC(C2)C(=O)N.Cl
• Isomeric SMILES: C1[C@H]2[C@@H]1N[C@@H](C2)C(=O)N.Cl
• Molecular Formula: C6H11ClN2O
• Molecular Weight: 162.62 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For example, an efficient synthesis of 1R,5S-bicyclo[3.1.0]hexan-2-one from ®-1,2-epoxyhex-5-ene has been reported. This process involves a catalytic intramolecular cyclopropanation of ®-1,2-epoxyhex-5-ene to give the key homochiral bicycle [3.1.0]hexan-1-ol, which is then oxidized to the desired ketone.

Scientific Research Applications

Synthetic Chemistry and Organic Synthesis

(1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxamide hydrochloride: serves as a valuable building block in synthetic chemistry. Researchers have explored its use in constructing complex molecules through cyclopropanation reactions. For instance, a practical and scalable synthesis of 1R,5S-bicyclo[3.1.0]hexan-2-one was achieved by developing a catalytic intramolecular cyclopropanation of ®-1,2-epoxyhex-5-ene . .

Conformational Restriction in Drug Design

The rigid bicyclo[3.1.0]hexane framework of (1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxamide hydrochloride can serve as a conformational constraint in drug design. By incorporating this motif into ligands, researchers can enhance their selectivity and binding affinity for specific receptors. .